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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602 Get Quote

An In-depth Technical Guide to
Chlorodiisopropylphosphine
For Researchers, Scientists, and Drug Development Professionals

Chlorodiisopropylphosphine is a pivotal organophosphorus compound, widely recognized in

synthetic chemistry as a versatile intermediate and precursor to valuable phosphine ligands. Its

distinct reactivity, stemming from the phosphorus-chlorine bond and sterically demanding

isopropyl groups, makes it an essential reagent in catalysis, materials science, and

pharmaceutical development. This document provides a comprehensive overview of its

chemical properties, synthesis protocols, and key applications.

Core Properties and Data
Chlorodiisopropylphosphine is a colorless to light yellow liquid that is reactive with water and

oxygen.[1] Due to its reactivity and flammability, it requires careful handling and storage under

inert conditions.[1][2]

Below is a summary of its key quantitative data:
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Property Value Source(s)

Molecular Formula C₆H₁₄ClP [3][4]

Molecular Weight 152.60 g/mol [1][3]

CAS Number 40244-90-4 [2][4]

Density 0.959 g/mL at 25 °C [1][2]

Boiling Point
69 °C at 33 mmHg 46-47 °C at

10 mmHg
[2] [1]

Refractive Index n20/D 1.475 [2]

Flash Point 4 °C (39.2 °F) - closed cup

Applications in Research and Development
The utility of chlorodiisopropylphosphine is primarily centered on its role as a precursor for

synthesizing more complex organophosphorus compounds.[5]

Ligand Synthesis: It is a fundamental building block for creating a diverse array of phosphine

ligands. These ligands are crucial in transition metal catalysis, where they modulate the

metal center's activity and selectivity in reactions like cross-coupling, which are vital in

pharmaceutical manufacturing.[2][6][7]

Catalysis: The phosphine derivatives of this compound are used to develop highly efficient

catalysts for organic synthesis and polymer chemistry.[5][6]

Materials Science: It is employed in creating advanced materials, including flame retardants,

polymers, and coatings, where its phosphorus content contributes unique chemical

properties.[2][6]

Drug Development: The compound plays a role in the synthesis of active pharmaceutical

ingredients (APIs).[6] It is also used in chemical biology research to aid in understanding

biological processes.[6]
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Experimental Protocol: Synthesis via Grignard
Reaction
The most common and effective method for synthesizing chlorodiisopropylphosphine is the

reaction of phosphorus trichloride (PCl₃) with a Grignard reagent, isopropylmagnesium chloride

((CH₃)₂CHMgCl).[1] This method provides a superior yield of the desired monochloro derivative

compared to reactions with less sterically hindered Grignard reagents.[1]

Reaction: PCl₃ + 2 (CH₃)₂CHMgCl → [(CH₃)₂CH]₂PCl + 2 MgCl₂[1]

Detailed Methodology:

This protocol is based on procedures outlined in multiple patents, which aim to optimize yield

and safety by using tetrahydrofuran (THF) as a solvent instead of the more hazardous diethyl

ether.[8][9]

Reagent Preparation:

All glassware must be oven-dried and assembled under an inert atmosphere (e.g.,

nitrogen or argon).

Tetrahydrofuran (THF) must be dried and distilled prior to use.[8]

Phosphorus trichloride and isopropyl chloride should be redistilled.[8]

Magnesium turnings should be activated, for example, by treatment with dilute acid,

followed by washing and drying.[8]

Formation of Grignard Reagent:

In a reaction flask under an inert atmosphere, prepare isopropylmagnesium chloride by

reacting activated magnesium turnings with isopropyl chloride in dry THF.

Reaction with Phosphorus Trichloride:

In a separate, appropriately sized reaction vessel equipped with a mechanical stirrer,

dropping funnel, and thermometer, place a solution of phosphorus trichloride in dry THF.
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Cool the PCl₃ solution to the optimal reaction temperature, typically between -30 °C and

-45 °C.[8][9]

Slowly add the prepared isopropylmagnesium chloride solution dropwise to the cooled

PCl₃ solution over a period of approximately 1.25 hours, while maintaining the low

temperature and vigorous stirring.[8][9] The molar ratio of PCl₃ to isopropyl chloride used

to make the Grignard reagent should be optimized, with ratios around 1:1.8 often cited for

best results.[8][9]

Workup and Purification:

After the addition is complete, allow the reaction mixture to stir at low temperature for a

designated period before slowly warming to room temperature.

The reaction is quenched, and magnesium salts are precipitated. In some procedures,

1,4-dioxane is added to facilitate the removal of magnesium halides.[10]

The resulting slurry is filtered under an inert atmosphere to remove the solid magnesium

salts.

The solvent (THF) is removed from the filtrate under reduced pressure.

The crude product is then purified by vacuum distillation to yield pure

chlorodiisopropylphosphine.

Visualized Workflow: Synthesis of
Chlorodiisopropylphosphine
The following diagram illustrates the key stages of the synthesis protocol described above.
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1. Reactant Preparation

2. Controlled Reaction 3. Workup & Purification 4. Final Product
Phosphorus Trichloride

(in dry THF)
Reaction Vessel

(-30°C)

 Add to vessel

Isopropylmagnesium Chloride
(in dry THF)

  Dropwise addition

Filtration Transfer Solvent Evaporation Vacuum Distillation Chlorodiisopropylphosphine
(Pure Liquid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Chlorodiisopropylphosphine.

Reactivity and Handling
Chlorodiisopropylphosphine is a reactive chemical that serves as an intermediate for further

chemical synthesis.[2]

Reaction with Nucleophiles: It readily reacts with Grignard reagents or organolithium

compounds to form tertiary phosphines (R₂PR').[1]

Reaction with Alcohols/Phenols: In the presence of a base, it reacts with alcohols and

phenols to produce phosphinites (R₂POR'), which are also valuable ligands.[1]

Safety and Handling: The compound is classified as a flammable liquid and is corrosive.[1] It

reacts with water, releasing toxic and corrosive fumes. Therefore, it must be handled in a

fume hood under anhydrous and inert conditions. Appropriate personal protective equipment

(PPE), including gloves and eye protection, is mandatory. Store in a refrigerator under an

inert atmosphere.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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